Cas no 1824373-69-4 (5-Methyl-2-oxo-2H-chromene-3-carboxylic acid)
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid
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- Inchi: 1S/C11H8O4/c1-6-3-2-4-9-7(6)5-8(10(12)13)11(14)15-9/h2-5H,1H3,(H,12,13)
- InChI Key: HAGSCCFHXWGRRT-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)=CC2=C1C=CC=C2C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 332
- XLogP3: 2.6
- Topological Polar Surface Area: 63.6
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285775-1g |
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
1824373-69-4 | 97% | 1g |
$292 | 2021-06-17 | |
| Chemenu | CM285775-1g |
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
1824373-69-4 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A449043090-1g |
5-Methyl-2-oxo-2h-chromene-3-carboxylic acid |
1824373-69-4 | 95% | 1g |
$400.00 | 2023-09-02 |
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid
Research Brief on 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1824373-69-4): Recent Advances and Applications
5-Methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1824373-69-4) is a coumarin derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.
One of the key advancements in the study of 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid is its role as a building block for the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a one-pot multicomponent reaction, which offers a scalable and cost-effective route for its production. The study also highlighted the compound's ability to serve as a precursor for the development of potent kinase inhibitors, which are of interest in cancer therapy.
In addition to its synthetic utility, recent research has focused on the biological activities of 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited strong inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.
Another area of interest is the compound's antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry investigated the activity of 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as novel antibiotics in the face of rising antimicrobial resistance.
Despite these promising findings, challenges remain in the development of 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and optimization efforts. Recent computational modeling studies, as reported in the Journal of Chemical Information and Modeling, have provided insights into the molecular interactions of this compound with biological targets, paving the way for rational drug design.
In conclusion, 5-Methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1824373-69-4) represents a promising scaffold for drug discovery, with recent studies underscoring its potential in multiple therapeutic areas. Continued research into its synthesis, biological activities, and optimization will be crucial for translating these findings into clinically viable treatments. This brief serves as a snapshot of the current state of research and a call to action for further exploration of this versatile compound.
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